
How to dissolve and store TMN355 for in vitro
assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TMN355

Cat. No.: B560287 Get Quote

Application Notes and Protocols for TMN355
Version: 1.0

For Research Use Only. Not for use in diagnostic procedures.

Introduction
TMN355 is a potent and selective small molecule inhibitor of cyclophilin A (CypA), a ubiquitous

protein involved in protein folding, immune response, and viral infections.[1][2][3] With an IC50

value of 1.52 nM, TMN355 offers a powerful tool for studying the roles of CypA in various

cellular processes.[1][2] These application notes provide detailed protocols for the dissolution

and storage of TMN355 for use in in vitro assays, ensuring optimal performance and

reproducibility of experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of TMN355 is provided in the table

below.
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Property Value Reference

Molecular Formula C₂₁H₁₄ClFN₂O₂ [1][3]

Molecular Weight 380.8 g/mol [1][3]

Appearance White to off-white/yellow solid [4][5]

Purity ≥98% [1]

CAS Number 1186372-20-2 [1][3]

Solubility and Stock Solution Preparation
Proper dissolution of TMN355 is critical for accurate and reproducible experimental results.

Due to its hydrophobic nature, TMN355 is insoluble in aqueous solutions like water and

ethanol.[2] The recommended solvent for preparing stock solutions is dimethyl sulfoxide

(DMSO).

Solubility Data
Solvent

Maximum
Concentration

Notes Reference

DMSO

31.25 - 76 mg/mL

(approximately 82 -

200 mM)

Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.[2][4]

Ultrasonic assistance

may be required for

complete dissolution.

[4]

[1][2][4]

Water Insoluble - [2]

Ethanol Insoluble - [2]

Protocol for Preparing a 10 mM Stock Solution in DMSO
Materials:
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TMN355 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Optional: Sonicator water bath

Procedure:

Equilibrate Reagents: Allow the vial of TMN355 powder and the DMSO to come to room

temperature before opening to prevent condensation.

Weighing (Optional but Recommended): For precise concentration, it is advisable to weigh

the amount of TMN355 powder. However, for ease of use, many suppliers provide the

compound in pre-weighed amounts (e.g., 1 mg, 5 mg).

Calculating DMSO Volume: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (μL) = (Mass of TMN355 (mg) / 380.8 g/mol ) * 100,000 Example: For 1

mg of TMN355, you would add 262.6 μL of DMSO.

Dissolution: a. Add the calculated volume of sterile DMSO to the vial containing the TMN355
powder. b. Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. c. Visually inspect the solution for any undissolved particulates. If

present, sonicate the vial in a water bath for 5-10 minutes.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 μL) in sterile microcentrifuge tubes.[2]

Storage and Stability
Proper storage of both the solid compound and its stock solutions is essential to maintain its

activity.
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Storage Conditions
Form

Storage
Temperature

Duration Notes Reference

Solid Powder -20°C ≥ 3-4 years

Can be shipped

at room

temperature.

[1][2][4]

4°C 2 years [4]

In DMSO -80°C 1-2 years

Recommended

for long-term

storage of

aliquots.

[2][4]

-20°C
1 month to 1

year

Suitable for

shorter-term

storage.

[2][4]

Note: Some sources advise against long-term storage of solutions and recommend using them

soon after preparation.[5]

Protocol for In Vitro Assays
TMN355 has been successfully used in a variety of cell-based assays at concentrations

typically in the micromolar to nanomolar range.[1][6][7]

General Workflow for Cell-Based Assays
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Caption: General workflow for using TMN355 in cell-based assays.

Recommended Practices for In Vitro Use
Final DMSO Concentration: When diluting the DMSO stock solution into your aqueous cell

culture medium, ensure the final concentration of DMSO is non-toxic to your cells, typically ≤

0.5%.[8] Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.
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Working Concentrations: The effective concentration of TMN355 can vary depending on the

cell type and the specific assay. A dose-response experiment is recommended to determine

the optimal concentration for your system. Published studies have used concentrations

ranging from 0.1 µM to 10 µM.[1][6][7]

Example Dilution: To achieve a final concentration of 1 µM TMN355 in 1 mL of culture

medium from a 10 mM stock:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock to 999 µL of culture

medium to get a 10 µM working solution.

Add 100 µL of this 10 µM working solution to 900 µL of medium in your culture well for a

final concentration of 1 µM. The final DMSO concentration would be 0.01%.

Mechanism of Action: Cyclophilin A Inhibition
TMN355 exerts its effects by directly inhibiting the enzymatic activity of Cyclophilin A (CypA).[2]

[3] CypA is a peptidyl-prolyl isomerase that plays a key role in protein folding.[1] In the context

of disease, CypA is implicated in inflammatory processes and is co-opted by viruses, such as

HIV, to aid in their replication.[1] By inhibiting CypA, TMN355 can modulate these downstream

pathways.
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Caption: Simplified signaling pathway showing TMN355 inhibition of Cyclophilin A.

Safety Precautions
Handle TMN355 with appropriate personal protective equipment (PPE), including safety

glasses, gloves, and a lab coat.[9] Avoid inhalation of the powder and contact with skin and

eyes.[9] Work in a well-ventilated area or a chemical fume hood.[9] For detailed safety

information, refer to the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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